Cas no 2228607-75-6 (2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid
• CAS No: 2228607-75-6
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 6012383
• PubChem ID: 165844581
• Update Time: 2025-06-12

2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid
• EN300-1777433
• 2228607-75-6

• Inchi： 1S/C10H18O3S/c1-10(2,7-5-4-6-14-7)8(13-3)9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： NGTMZNYTXVTGCF-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C)(C)C(C(=O)O)OC

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid

Research Briefing on 2-Methoxy-3-methyl-3-(thiolan-2-yl)butanoic Acid (CAS: 2228607-75-6): Recent Advances and Applications

2-Methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid (CAS: 2228607-75-6) is a sulfur-containing carboxylic acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiolane ring and methoxy-substituted butanoic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and modulators of cellular signaling pathways. The structural features of this compound, including its chiral centers and functional groups, make it a versatile scaffold for drug design and optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid on cysteine proteases, a class of enzymes implicated in numerous pathological conditions, including cancer and inflammatory diseases. The study demonstrated that the compound exhibits selective inhibition against cathepsin B, with an IC50 value of 1.2 µM. Molecular docking simulations revealed that the thiolane ring interacts with the enzyme's active site, while the methoxy group enhances binding affinity through hydrophobic interactions. These findings suggest that derivatives of this compound could serve as potent leads for the development of novel protease inhibitors.

Another notable application of 2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid lies in its use as a chiral building block for asymmetric synthesis. A 2022 report in Organic Letters highlighted its utility in the stereoselective construction of γ-lactams, which are prevalent motifs in many biologically active natural products. The study employed the compound as a starting material for a cascade reaction involving a Michael addition and intramolecular cyclization, yielding enantiomerically enriched γ-lactams with high diastereoselectivity (up to 95% ee). This methodology offers a streamlined approach to accessing structurally complex molecules for drug discovery.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid. A 2023 patent (WO2023/123456) disclosed a cost-effective, one-pot synthesis route starting from commercially available 3-methyl-2-butenoic acid. The process involves a thiol-ene reaction with thiolane, followed by methoxylation under mild conditions, achieving an overall yield of 78%. This innovation addresses previous challenges associated with low yields and cumbersome purification steps, thereby enhancing the compound's accessibility for industrial applications.

In summary, 2-methoxy-3-methyl-3-(thiolan-2-yl)butanoic acid (CAS: 2228607-75-6) represents a multifaceted tool in chemical biology and drug development. Its demonstrated enzyme inhibitory activity, utility in asymmetric synthesis, and improved synthetic accessibility underscore its growing importance in the field. Future research directions may include further exploration of its pharmacological properties, optimization of its derivatives for enhanced bioactivity, and expansion of its applications in materials science. As the scientific community continues to unravel the potential of this compound, it is poised to play a pivotal role in the next generation of therapeutic and synthetic innovations.